1-methyl-4-{[3-(methylsulfonyl)phenyl]sulfonyl}piperazine

• IUPAC Name: 1-methyl-4-(3-methylsulfonylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C12H18N2O4S2/c1-13-6-8-14(9-7-13)20(17,18)12-5-3-4-11(10-12)19(2,15)16/h3-5,10H,6-9H2,1-2H3
• InChI Key: QEDZSXBXDVMQEQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)S(=O)(=O)C
• Molecular Formula: C12H18N2O4S2
• Molecular Weight: 318.4 g/mol

Description

1-methyl-4-{[3-(methylsulfonyl)phenyl]sulfonyl}piperazine, commonly known as MSMP, is a chemical compound that has been extensively used in scientific research. It is a piperazine derivative that has been synthesized using various methods, and it has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MSMP is not fully understood. It is believed to inhibit the activity of various enzymes by binding to their active sites. MSMP has been found to bind to the active site of carbonic anhydrase, preventing the conversion of carbon dioxide to bicarbonate. It has also been found to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter involved in muscle contraction.
Biochemical and Physiological Effects:
MSMP has been found to have a wide range of biochemical and physiological effects. It has been found to have anticonvulsant, analgesic, and anti-inflammatory properties. MSMP has also been found to inhibit the growth of various cancer cells, including breast cancer and lung cancer cells. It has been found to induce apoptosis, a process of programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

MSMP has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has been extensively studied and has a wide range of biochemical and physiological effects. However, MSMP also has some limitations. It is a relatively large molecule, which may limit its ability to penetrate cell membranes. It may also have off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on MSMP. One direction is to investigate its potential as a therapeutic agent for the treatment of various diseases, including epilepsy, Alzheimer's disease, and cancer. Another direction is to study its mechanism of action in more detail, particularly its interaction with enzymes and other proteins. Additionally, future research could focus on developing new derivatives of MSMP with improved pharmacological properties.

Synthesis Methods

MSMP has been synthesized using various methods, including the reaction of 1-methylpiperazine with 3-(methylsulfonyl)benzenesulfonyl chloride in the presence of a base. The reaction yields MSMP as a white crystalline solid that can be purified using recrystallization. Other methods include the reaction of 1-methylpiperazine with 3-(methylsulfonyl)benzenesulfonyl fluoride in the presence of a base or the reaction of 1-methylpiperazine with 3-(methylsulfonyl)benzenesulfonyl azide.

Scientific Research Applications

MSMP has been extensively used in scientific research due to its wide range of biochemical and physiological effects. It has been found to inhibit the activity of various enzymes, including carbonic anhydrase and acetylcholinesterase. MSMP has also been found to have anticonvulsant, analgesic, and anti-inflammatory properties. It has been used in the development of new drugs for the treatment of various diseases, including epilepsy, Alzheimer's disease, and cancer.